Cas no 1314981-29-7 ((azetidin-2-yl)methanol hydrochloride)

• Product Name: (azetidin-2-yl)methanol hydrochloride
• CAS No: 1314981-29-7
• MF: C₄H₁₀ClNO
• MW: 123.581300258636
• CID: 4588129
• Update Time: 2025-05-17

(azetidin-2-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinemethanol, hydrochloride (1:1)
• (azetidin-2-yl)methanol hydrochloride

• Inchi： 1S/C4H9NO.ClH/c6-3-4-1-2-5-4;/h4-6H,1-3H2;1H
• InChI Key： NNJFYVAXRAPUES-UHFFFAOYSA-N
• SMILES： C(C1NCC1)O.Cl

Additional information on (azetidin-2-yl)methanol hydrochloride

Chemical Profile of (Azetidin-2-yl)methanol Hydrochloride (CAS No. 1314981-29-7)

The compound (azetidin-2-yl)methanol hydrochloride, identified by its CAS number 1314981-29-7, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This zwitterionic derivative of azetidine has garnered attention due to its unique structural and functional properties, making it a valuable intermediate in the development of novel therapeutic agents. The hydrochloride salt form enhances its solubility and stability, facilitating its application in various chemical and biological assays.

Azetidine, a five-membered heterocyclic amine, serves as the core scaffold for (azetidin-2-yl)methanol hydrochloride. The introduction of a hydroxymethyl group at the 2-position and the subsequent salt formation with hydrochloric acid result in a compound with distinct pharmacokinetic and pharmacodynamic characteristics. This modification imparts reactivity that is conducive to further functionalization, enabling the synthesis of more complex molecules such as peptidomimetics and kinase inhibitors.

Recent advancements in medicinal chemistry have highlighted the utility of azetidine derivatives in addressing a range of therapeutic challenges. For instance, studies have demonstrated that compounds incorporating the azetidine ring exhibit promising activity against bacterial infections, particularly those caused by resistant strains. The hydroxymethyl moiety in (azetidin-2-yl)methanol hydrochloride provides a site for derivatization, allowing chemists to explore diverse chemical spaces and identify novel scaffolds with improved efficacy and reduced toxicity.

In the realm of drug discovery, the scaffold-hopping approach has been instrumental in identifying new lead compounds. The versatility of (azetidin-2-yl)methanol hydrochloride as a building block has led to its incorporation into libraries designed for high-throughput screening. Researchers have leveraged its structural features to develop molecules with potential applications in oncology, neurodegenerative diseases, and inflammatory disorders. The ability to modify both the azetidine core and the hydroxymethyl group has opened up numerous possibilities for generating structurally diverse analogs.

The synthesis of (azetidin-2-yl)methanol hydrochloride typically involves multi-step organic transformations, starting from commercially available precursors. Key steps include ring formation via cyclocondensation reactions, functional group interconversions, and salt formation to enhance solubility. Advances in synthetic methodologies have streamlined these processes, making it more feasible to produce this compound on a larger scale for industrial applications. Techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to improve yield and enantioselectivity.

Computational chemistry has also played a pivotal role in understanding the behavior of (azetidin-2-yl)methanol hydrochloride. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict binding affinities and optimize lead structures. These simulations are complemented by experimental validations, which include X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, ensuring that the theoretical predictions align with empirical observations.

The pharmacological profile of derivatives of azetidine has been extensively studied due to their potential therapeutic benefits. For example, modifications at the 2-position can influence metabolic stability and binding affinity to enzymes such as kinases. The hydroxymethyl group serves as a handle for further derivatization into more complex structures, such as sulfonamides or amides, which can enhance bioavailability and target specificity. Such modifications are critical for optimizing drug candidates for clinical development.

In recent years, there has been growing interest in developing green chemistry approaches for synthesizing pharmaceutical intermediates like (azetidin-2-yl)methanol hydrochloride. Researchers are exploring solvent-free reactions, catalytic systems that minimize waste generation, and energy-efficient methodologies. These sustainable practices not only reduce environmental impact but also lower production costs, making them attractive for industrial applications. Additionally, biocatalytic methods using enzymes have been investigated as alternative routes to traditional synthetic strategies.

The biological activity of azetidine derivatives is closely tied to their ability to modulate protein-protein interactions or enzyme function. For instance, certain azetidine-based compounds have shown inhibitory effects on bacterial enzymes involved in cell wall biosynthesis, offering a novel mechanism for combating infections. Similarly, modifications aimed at enhancing cell permeability have led to the development of prodrugs that release active species within target tissues upon metabolic activation.

In conclusion, (azetidin-2-yl)methanol hydrochloride (CAS No. 1314981-29-7) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features provide a versatile platform for designing novel therapeutics targeting various diseases. As our understanding of molecular interactions deepens and synthetic methodologies evolve, compounds like this will continue to play a crucial role in advancing drug discovery efforts worldwide.